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Compound of Interest

Compound Name: Methylchloroacetate

Cat. No.: B8663774

Introduction

The Williamson ether synthesis is a cornerstone reaction in organic chemistry for the formation
of ethers from an organohalide and an alkoxide.[1] Developed by Alexander Williamson in
1850, this SN2 reaction remains one of the simplest and most versatile methods for preparing
both symmetrical and asymmetrical ethers.[1][2] Methyl chloroacetate (MCA), a bifunctional
molecule featuring both an ester and a reactive primary alkyl chloride, serves as a valuable
electrophile in this synthesis.[3] Its use allows for the introduction of a carboxymethyl group
onto an alcohol or phenol, yielding alkoxy- or aryloxyacetate esters. These products are
important intermediates in the synthesis of pharmaceuticals, herbicides, and other fine
chemicals.[4][5][6]

Applications in Research and Drug Development

Methyl chloroacetate is a versatile chemical intermediate used across numerous industries,
particularly in pharmaceutical and agrochemical synthesis.[7]

e Pharmaceutical Synthesis: MCA is a key building block for various active pharmaceutical
ingredients (APIs).[4][5] The ether linkage and ester functionality it introduces can be found
in a range of therapeutic agents. The reaction allows for the modification of hydroxyl-
containing scaffolds to enhance properties like solubility, bioavailability, or target binding.

o Agrochemical Production: The phenoxyacetic acid structure, readily accessible via this
method (followed by ester hydrolysis), is the core of several well-known herbicides, such as
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2,4-D and 2,4,5-T.[6]

o General Organic Synthesis: Beyond specific applications, MCA is used to introduce the
chloroacetyl group into molecules, which can then be further functionalized.[3] The resulting
alkoxyacetate esters can be hydrolyzed to the corresponding carboxylic acids or participate
in further reactions at the ester group.

Physicochemical Data

A summary of the key physical and chemical properties of methyl chloroacetate is provided
below for reference in experimental design.

Property Value

CAS Number 96-34-4[5]

Molecular Formula C3HsCIO2[8]
Molecular Weight 108.52 g/mol [5]
Appearance Colorless liquid[5][8]
Odor Sharp, pungent[4][5]
Boiling Point 129 °C[5]

Melting Point -33 °C[5]

Density 1.238 g/cm3 at 20°CJ5]
Purity (Typical) >99.0%][4]

Reaction Mechanism and Experimental Workflow

The reaction proceeds via a standard SN2 mechanism. First, a base is used to deprotonate the
alcohol or phenol, forming a more nucleophilic alkoxide or phenoxide. This nucleophile then
attacks the electrophilic carbon of methyl chloroacetate, displacing the chloride leaving group
to form the ether product.
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Williamson Ether Synthesis Mechanism

Step 1: Deprotonation
Alcohol/Phenol (R-OH) Base (B:)
B: + H*
Alkoxide/Phenoxide (R-O") Conjugate Acid (BH*)
SN2 Attack
St<v3p 2: SN2 Attack

Methyl Chloroacetate (CI-CH2COOCHS3)

Ether Product (R-O-CH2COOCHS3) Chloride Ion (CI7)

Click to download full resolution via product page

Caption: General mechanism of the Williamson ether synthesis using an alcohol/phenol and
methyl chloroacetate.

A typical experimental workflow involves the sequential addition of reagents, a reaction period
under heat, and a standard aqueous workup to isolate the product.
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1. Dissolve Alcohol/Phenol
and Base in Solvent

'

2. Add Methyl Chloroacetate
(Dropwise)

'

3. Heat Reaction Mixture
(e.g., Reflux for 1-4h)

4. Cool to Room Temperature

5. Quench with Water

6. Extract with Organic Solvent
(e.g., Diethyl Ether)
7. Wash Organic Layer
(H20, Brine)
[ 8. Dry over Na2S0O4 / MgSOa )

9. Concentrate in vacuo

10. Purify Product
(Distillation/Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Methyl Chloroacetate in Williamson
Ether Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8663774#using-methylchloroacetate-in-williamson-

ether-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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